Cas no 22514-58-5 (2-Bromo-6-benzothiazolecarboxylic acid)

• Product Name: 2-Bromo-6-benzothiazolecarboxylic acid
• CAS No: 22514-58-5
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• MDL: MFCD09266217
• CID: 250880
• Update Time: 2025-06-14

2-Bromo-6-benzothiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromobenzo[d]thiazole-6-carboxylic acid
• 2-Brome-6-benzothiazolecarboxylic acid
• 2-bromo-1,3-benzothiazole-6-carboxylic acid
• 2-BROMO-6-BENZOTHIAZOLECARBOXYLIC ACID
• 6-BENZOTHIAZOLECARBOXYLIC ACID, 2-BROMO-
• 2-Brom-6-carboxy-benzothiazol
• 2-bromo-benzothiazole-6-carboxylic acid
• 6-Benzothiazolecarboxylicacid,2-bromo
• ICKXPLAJDFRFME-UHFFFAOYSA-N
• BCP26668
• WT82315
• 2-Bromo-benzothiazole-6-carboxylicacid
• 6-Benzothiazolecarboxylicacid, 2-bromo-
• ST2409736
• AB0
• 2-Bromo-6-benzothiazolecarboxylic acid

• MDL： MFCD09266217
• Inchi： 1S/C8H4BrNO2S/c9-8-10-5-2-1-4(7(11)12)3-6(5)13-8/h1-3H,(H,11,12)
• InChI Key： ICKXPLAJDFRFME-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(C(=O)O)=CC=2S1

Computed Properties

• Exact Mass: 256.91500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.912
• Melting Point: 232-233 ºC (dec.)
• PSA: 78.43000
• LogP: 2.75700

2-Bromo-6-benzothiazolecarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromo-6-benzothiazolecarboxylic acid

Comprehensive Analysis of 2-Bromo-6-benzothiazolecarboxylic Acid (CAS No. 22514-58-5)

2-Bromo-6-benzothiazolecarboxylic acid (CAS No. 22514-58-5) is a versatile organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a benzothiazole core with a bromine substituent and a carboxylic acid functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents.

The growing demand for heterocyclic compounds like 2-Bromo-6-benzothiazolecarboxylic acid is driven by their role in developing novel therapeutics. Recent studies highlight its relevance in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine. Additionally, its use in fluorescence probes and organic electronics has attracted attention in the field of advanced materials, where researchers seek sustainable alternatives for optoelectronic devices.

From a synthetic perspective, the bromine atom at the 2-position of the benzothiazole ring offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property is crucial for constructing complex molecules in medicinal chemistry. Meanwhile, the carboxylic acid group enables further derivatization through esterification or amide formation, expanding its utility in combinatorial chemistry libraries. Such features make CAS No. 22514-58-5 a focal point for laboratories exploring structure-activity relationships (SAR) in drug design.

Environmental and regulatory considerations are also shaping the discourse around 2-Bromo-6-benzothiazolecarboxylic acid. With the rise of green chemistry principles, scientists are investigating eco-friendly synthesis routes for this compound, including catalytic methods and solvent-free reactions. These efforts address the broader industry shift toward sustainable chemical production, a topic frequently searched in academic and industrial databases.

Analytical characterization of 22514-58-5 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Quality control protocols are critical, as impurities may affect downstream reactions in multi-step syntheses. This emphasis on analytical rigor resonates with quality-focused buyers and researchers who prioritize reproducibility in their workflows.

In summary, 2-Bromo-6-benzothiazolecarboxylic acid represents a bridge between fundamental research and applied science. Its dual functionality as a pharmaceutical building block and material science precursor positions it at the intersection of several high-growth research areas. As innovation accelerates in personalized medicine and smart materials, compounds like CAS No. 22514-58-5 will continue to play a pivotal role in scientific advancements.